![molecular formula C22H24N2O2 B7505348 Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone](/img/structure/B7505348.png)
Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone, also known as PPCM, is a synthetic compound that has been studied for its potential use in scientific research. PPCM is a piperazine derivative that has been shown to have various biological effects, including anxiolytic, antidepressant, and antipsychotic properties.
Mechanism of Action
The exact mechanism of action of Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone is not fully understood, but it is believed to work by modulating the activity of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone has also been shown to have an affinity for various receptors in the brain, including the 5-HT1A and D2 receptors.
Biochemical and Physiological Effects:
Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone has been shown to have various biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic properties. It has also been shown to improve cognitive function and memory in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of using Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone in lab experiments is its high potency, which allows for smaller doses to be used. However, one limitation is its relatively short half-life, which may require frequent dosing in experiments.
Future Directions
For research on Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone include further studies on its mechanism of action and potential use in the treatment of various neurological disorders. Additionally, studies on the long-term effects of Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone use and potential drug interactions are needed. Finally, studies on the potential use of Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone as a diagnostic tool for neurological disorders are also warranted.
Synthesis Methods
Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone can be synthesized through a multi-step process that involves the reaction of piperazine with 1-phenylcyclobutanecarbonyl chloride, followed by the reaction of the resulting compound with phenylmagnesium bromide. The final step involves the reaction of the resulting compound with acetyl chloride to yield Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone.
Scientific Research Applications
Phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone has been studied for its potential use in various scientific research applications, including as an anxiolytic, antidepressant, and antipsychotic agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
properties
IUPAC Name |
phenyl-[4-(1-phenylcyclobutanecarbonyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O2/c25-20(18-8-3-1-4-9-18)23-14-16-24(17-15-23)21(26)22(12-7-13-22)19-10-5-2-6-11-19/h1-6,8-11H,7,12-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSXOOXQZGUHCLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)(C2=CC=CC=C2)C(=O)N3CCN(CC3)C(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.